Cas no 1488423-65-9 (Methyl 4-(difluoromethyl)-3-iodobenzoate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodobenzoate
• CAS No: 1488423-65-9
• MF: C₉H₇F₂IO₂
• MW: 312.051962137222
• CID: 4701101
• PubChem ID: 119010998
• Update Time: 2025-11-02

Methyl 4-(difluoromethyl)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodobenzoate

• Inchi： 1S/C9H7F2IO2/c1-14-9(13)5-2-3-6(8(10)11)7(12)4-5/h2-4,8H,1H3
• InChI Key： NDOITQRSLUWZSL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1C(F)F

Computed Properties

• Exact Mass: 311.94588g/mol
• Monoisotopic Mass: 311.94588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Additional information on Methyl 4-(difluoromethyl)-3-iodobenzoate

Methyl 4-(difluoromethyl)-3-iodobenzoate (CAS 1488423-65-9): A Versatile Fluorinated Building Block in Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, Methyl 4-(difluoromethyl)-3-iodobenzoate (CAS 1488423-65-9) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research and material science. This iodo- and difluoromethyl-substituted benzoate derivative combines the unique properties of fluorine chemistry with the versatility of aromatic iodides, making it particularly useful for cross-coupling reactions and the construction of complex molecular architectures.

The molecular structure of Methyl 4-(difluoromethyl)-3-iodobenzoate features three strategically positioned functional groups: an ester moiety at position 1, an iodine atom at position 3, and a difluoromethyl group at position 4. This arrangement creates multiple reactive centers that can participate in various transformations, including Suzuki-Miyaura coupling, Negishi coupling, and other palladium-catalyzed reactions that are frequently searched by synthetic chemists in academic and industrial settings.

Recent trends in drug discovery have shown increased interest in fluorinated pharmaceutical intermediates, with many researchers specifically searching for "difluoromethyl aromatic compounds" and "iodo-substituted benzoates" as building blocks. The presence of both fluorine and iodine in Methyl 4-(difluoromethyl)-3-iodobenzoate makes it particularly valuable for creating analogs of bioactive molecules, as these halogens often improve metabolic stability and binding affinity in drug candidates.

From a synthetic perspective, the methyl ester group in this compound offers several advantages. It serves as a protected form of the carboxylic acid functionality, which can be easily deprotected when needed. This feature is frequently highlighted in discussions about "protecting group strategies" and "ester hydrolysis conditions" - common search terms among organic chemists working on multi-step syntheses.

The difluoromethyl group (-CF2H) has gained particular attention in recent years as a bioisostere for hydroxyl, thiol, or other polar groups. This property makes Methyl 4-(difluoromethyl)-3-iodobenzoate relevant to current research on "fluorine in medicinal chemistry" and "hydrogen bond donor mimics," topics that consistently rank high in chemistry literature searches and database queries.

In material science applications, compounds like Methyl 4-(difluoromethyl)-3-iodobenzoate are being investigated for their potential in creating fluorinated liquid crystals and organic electronic materials. The combination of fluorine's electronic effects and the iodine's heavy atom properties may influence the photophysical characteristics of resulting materials, a subject of growing interest in searches related to "organic semiconductors" and "fluorinated OLED materials."

The stability and handling characteristics of Methyl 4-(difluoromethyl)-3-iodobenzoate make it suitable for various experimental conditions. Unlike some highly reactive fluorinated intermediates, this compound maintains good stability under standard laboratory conditions while remaining sufficiently reactive for selective transformations - a balance that researchers often seek when looking for "stable fluorinated building blocks."

From a commercial availability perspective, Methyl 4-(difluoromethyl)-3-iodobenzoate (CAS 1488423-65-9) has become more accessible in recent years, with several specialty chemical suppliers now listing it in their catalogs. This increased availability corresponds with the growing demand for multifunctional fluorinated intermediates in both academic and industrial research settings.

Quality control of Methyl 4-(difluoromethyl)-3-iodobenzoate typically involves analytical techniques such as HPLC purity analysis, 1H/19F NMR spectroscopy, and mass spectrometry - methods that are frequently searched in conjunction with compound characterization. The distinct fluorine NMR signal of the difluoromethyl group provides a convenient handle for reaction monitoring, a feature appreciated by chemists working with fluorine-containing compounds.

Looking forward, the applications of Methyl 4-(difluoromethyl)-3-iodobenzoate are likely to expand as researchers continue to explore new reactions and applications for polyhalogenated aromatic compounds. Its combination of fluorine and iodine substituents on an aromatic ring makes it a particularly interesting case study for investigations into "halogen effects in organic chemistry" and "orthogonal functional group reactivity" - topics that generate significant interest in contemporary chemical research.

For synthetic chemists considering this compound for their work, it's worth noting that Methyl 4-(difluoromethyl)-3-iodobenzoate offers several strategic advantages in multi-step syntheses. The iodine can serve as a leaving group for various metal-catalyzed couplings, while the difluoromethyl group can be retained or further modified in subsequent steps. This dual functionality aligns well with current trends toward "convergent synthesis strategies" and "late-stage functionalization" approaches.

In conclusion, Methyl 4-(difluoromethyl)-3-iodobenzoate (CAS 1488423-65-9) represents a valuable addition to the toolbox of modern synthetic chemistry. Its unique combination of functional groups addresses several current research needs in pharmaceutical and materials chemistry, while its stability and reactivity profile make it practical for various applications. As interest in fluorinated building blocks and halogenated aromatics continues to grow, this compound is well-positioned to play an increasingly important role in chemical research and development.